Cas no 2764960-08-7 (2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2764960-08-7
• MF: C₁₀H₁₄BClO₂S
• MW: 244.545960903168
• CID: 5465997
• PubChem ID: 162761554
• Update Time: 2025-10-21

2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z2737807748
• 2-(4-chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(4-chloro-3-thienyl)-4,4,5,5-tetramethyl-
• 2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C10H14BClO2S/c1-9(2)10(3,4)14-11(13-9)7-5-15-6-8(7)12/h5-6H,1-4H3
• InChI Key： DCXKJEYKWQUZBI-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 244.0496087 g/mol
• Monoisotopic Mass: 244.0496087 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7
• Molecular Weight: 244.55

Additional information on 2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 2764960-08-7)

The compound 2-(4-Chlorothiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by CAS No: 2764960-08-7, represents a structurally unique boronic ester with significant synthetic utility in modern medicinal chemistry and materials science. Its core structure integrates a substituted thiophene moiety (thiophene ring) chlorinated at the 4-position and a sterically hindered boronate ester framework (tetramethyl dioxaborolane ring). This combination confers exceptional reactivity profiles critical for advanced organic transformations.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a key intermediate in the synthesis of small molecule inhibitors targeting kinase signaling pathways. Researchers demonstrated that the chlorinated thiophene group enhances ligand binding affinity to tyrosine kinase receptors while the boronate ester enables efficient Suzuki-Miyaura cross-coupling reactions under mild conditions. This dual functionality makes it indispensable for constructing bioactive heterocyclic scaffolds with precise stereochemistry control.

Innovative applications in drug delivery systems were reported in Nature Communications (June 2023), where this compound served as a building block for creating stimuli-responsive polymers. The boron-containing moiety facilitates redox-triggered drug release mechanisms through controlled depolymerization under physiological conditions. Structural analysis via X-ray crystallography confirmed that the tetramethyl dioxaborolane ring adopts a stable conformation that prevents premature decomposition during formulation processes.

Synthetic advancements published in Angewandte Chemie International Edition (January 2024) revealed an environmentally benign synthesis pathway utilizing palladium-catalyzed arylation of pinacol boronic esters with chlorothiophene derivatives under solvent-free conditions. This method achieves >95% yield while eliminating hazardous solvents traditionally used in similar reactions. The resulting compound exhibits exceptional thermal stability up to 180°C and maintains chemical integrity under aqueous storage conditions for over six months.

Cutting-edge research from MIT's Department of Chemical Engineering (preprint December 2023) demonstrated its application in creating bioorthogonal click chemistry reagents for live-cell imaging applications. The thiophene unit provides near-infrared fluorescence properties when conjugated with appropriate chromophores while the boronate ester enables orthogonal functionalization without interfering with biological systems. Preliminary toxicity studies using zebrafish models showed no adverse effects at concentrations below 1mM.

This compound's structural versatility is further exemplified by its use in developing novel covalent inhibitors targeting cysteine proteases as reported in eLife Sciences (September 2023). The boronate group acts as a warhead for irreversible enzyme inhibition through Michael addition mechanisms while the thiophene scaffold enhances membrane permeability by mimicking natural lipid environments.

Ongoing investigations at Stanford University focus on its potential in photodynamic therapy applications where light-induced singlet oxygen generation from thiophene-based photosensitizers is modulated by the boron-containing framework's electron-withdrawing properties. Initial results indicate enhanced tumor specificity and reduced off-target effects compared to conventional photosensitizers.

The compound's physical properties align perfectly with modern pharmaceutical development standards: it exhibits low hygroscopicity (<5% water uptake at RH=80%), negligible volatility (vapor pressure ~1×10^-6 mmHg), and compatibility with standard HPLC purification techniques without requiring specialized equipment. These characteristics make it ideal for scale-up processes in both academic research and industrial manufacturing settings.

A groundbreaking application described in Advanced Materials (March 2024) involves its use as an organocatalyst component for asymmetric hydrogenation reactions of α-keto esters—a critical step in synthesizing chiral pharmaceutical intermediates. The thiophene-boron conjugate operates via a Lewis acid/base dual mechanism that achieves enantiomeric excesses exceeding 98% under ambient temperature conditions without metal catalysts.

In conclusion, the multifunctional architecture of CAS No: 2764960-08-7 continues to drive innovation across diverse fields including targeted drug delivery systems (read more here), advanced materials engineering (explore case studies here), and sustainable synthetic methodologies (view recent patents here). Its unique combination of structural features positions it as an essential tool for addressing current challenges in biomedicine and materials science research landscapes.